1-[5-acetyl-3-(4-chlorophenyl)-6-(3-nitrophenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]ethanone

• IUPAC Name: 1-[5-acetyl-3-(4-chlorophenyl)-6-(3-nitrophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]ethanone
• InChI: InChI=1S/C20H14ClN5O4S/c1-11(27)18-17(14-4-3-5-16(10-14)26(29)30)24(12(2)28)25-19(22-23-20(25)31-18)13-6-8-15(21)9-7-13/h3-10H,1-2H3
• InChI Key: ZDWVBEREXFVZBM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N(N2C(=NN=C2S1)C3=CC=C(C=C3)Cl)C(=O)C)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H14ClN5O4S
• Molecular Weight: 455.9 g/mol
• CAS No.: 896272-93-8

Description

The compound is a derivative of 1,2,4-triazole, a class of heterocyclic compounds containing three nitrogen atoms in the ring. It also contains a thiadiazine ring, which is a six-membered ring with two nitrogen atoms and one sulfur atom. The presence of multiple aromatic rings and functional groups suggests that it could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of multiple aromatic rings, including a 1,2,4-triazole ring and a thiadiazine ring. These rings are likely to contribute to the compound’s stability and reactivity.

Safety and Hazards

The safety and hazards associated with this compound are not known without specific studies. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Given the interesting structure of this compound and the known biological activities of related compounds, it could be worthwhile to study this compound further. Potential areas of research could include its synthesis, characterization, reactivity, and biological activity.